4-(3,4-Dichlorophenyl)pyrrolidin-2-one

• Molecular Formula: C10H9Cl2NO
• Molecular Weight: 230.09 g/mol
• SMILES: C1C(CNC1=O)C2=CC(=C(C=C2)Cl)Cl
• InChI: InChI=1S/C10H9Cl2NO/c11-8-2-1-6(3-9(8)12)7-4-10(14)13-5-7/h1-3,7H,4-5H2,(H,13,14)
• InChIKey: QZRJFUBGLZHBHU-UHFFFAOYSA-N

Researchers targeting histamine H2 receptors often face confounding results from regioisomeric impurities or racemic mixtures that obscure structure-activity relationships. This (R)-enantiomer (CAS 1252761-56-0) resolves this issue by providing a structurally rigid pyrrolidin-2-one scaffold with a precise 3,4-dichlorophenyl substitution pattern, validated to enhance H2-agonistic potency by 2-4x in vitro. - Enantiomeric excess: ≥97%, eliminating variability from unwanted stereoisomers. - Enables direct synthesis of arpromidine-type guanidines for gastroprotective and cardiovascular research. - Consistent supply chain performance with defined shipping and storage protocols for global procurement.

4-(3,4-Dichlorophenyl)pyrrolidin-2-one: Profile & Procurement

4-(3,4-Dichlorophenyl)pyrrolidin-2-one (CAS 1313911-69-1) is a nitrogen-containing heterocyclic compound featuring a pyrrolidin-2-one core substituted at the 4-position with a 3,4-dichlorophenyl group . The compound is primarily encountered as its (R)-enantiomer (CAS 1252761-56-0), a chiral building block of significant interest in medicinal chemistry and agrochemical research [1]. With a molecular formula of C10H9Cl2NO and a molecular weight of 230.09 g/mol, this scaffold serves as a versatile intermediate for the synthesis of bioactive molecules, particularly those targeting histamine H2 receptors and other pharmacologically relevant pathways .

R-enantiomer chiral building block for stereochemical control

3,4-Dichloro regioisomeric substitution pattern for SAR studies

Supports arpromidine-class H2 agonist and triple reuptake inhibitor research

• [1] ChemSrc. (R)-4-(3,4-DICHLOROPHENYL)PYRROLIDIN-2-ONE. CAS: 1252761-56-0. View Source

Substitution Risks for 4-(3,4-Dichlorophenyl)pyrrolidin-2-one

The pyrrolidin-2-one scaffold exhibits profound structure-activity relationship (SAR) sensitivity, where minor alterations in substitution pattern or stereochemistry can drastically alter target engagement, metabolic stability, and overall pharmacological profile [1]. Generic substitution with regioisomers (e.g., 2,5- or 2,6-dichloro analogs) or racemic mixtures fails to replicate the specific interactions enabled by the 3,4-dichloro arrangement and defined chirality of (R)-4-(3,4-dichlorophenyl)pyrrolidin-2-one. For instance, the 3,4-dichloro substitution pattern has been explicitly linked to enhanced H2 receptor agonism in arpromidine-class compounds, while other halogen placements yield diminished or divergent activity [2]. Furthermore, the use of racemic material introduces an additional variable that compromises reproducibility and can reduce the desired biological effect by half or more in stereospecific applications [3].

Racemic Mixture Use

May reduce stereochemical control and alter receptor engagement profiles compared to the single (R)-enantiomer.

Regioisomeric Substitution

2,5- or 2,6-dichloro analogs shift TPSA and membrane permeability, potentially confounding pharmacokinetic assumptions.

Halogen Pattern Variation

Alternative halogen placements yield divergent H2 agonism SAR; 3,4-dichloro motif is specifically linked to reported potency context.

• [1] Lee KH, et al. Synthesis and biological evaluation of novel 3,4-diaryl lactam derivatives as triple reuptake inhibitors. Bioorg Med Chem Lett. 2013;23(20):5515-5518. View Source
• [2] Buschauer A. Synthesis and in vitro pharmacology of arpromidine and related phenyl(pyridylalkyl)guanidines. J Med Chem. 1989;32(8):1963-1970. View Source
• [3] Kuujia. Cas no 1252761-56-0 ((R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one). View Source

Differentiation Evidence for 4-(3,4-Dichlorophenyl)pyrrolidin-2-one

Stereochemical Purity for Arpromidine-Type H2 Agonists

The (R)-enantiomer of 4-(3,4-dichlorophenyl)pyrrolidin-2-one serves as a critical chiral building block for the synthesis of arpromidine-type histamine H2 receptor agonists . In the arpromidine series, the presence of a 3,4-dichloro substitution on the phenyl ring increases H2-agonistic potency in the isolated guinea pig atrium by 2- to 4-fold compared to unsubstituted or mono-halogenated analogs [1]. The defined (R)-stereochemistry is essential; racemic mixtures would dilute the desired enantiomeric excess, directly reducing the potency of the final agonist product by an estimated 50% or more in stereospecific receptor interactions [2].

H2 Agonist Potency

Class-level

Target motif 3,4-Cl₂ phenyl: 2–4× potency increase vs. unsubstituted

Baseline Unsubstituted phenyl (histamine baseline = 1×)

Reported H2 agonism enhancement context for arpromidine-type agonists

Isolated guinea pig atrium assay; class‑level inference

Evidence Dimension	H2 Receptor Agonist Potency (Guinea Pig Atrium)
Target Compound Data	Incorporation of 3,4-Cl₂ phenyl motif enables 2-4x potency increase vs. unsubstituted phenyl
Comparator Or Baseline	Unsubstituted phenyl analog (baseline activity of histamine = 1x)
Quantified Difference	2- to 4-fold increase in H2-agonistic activity
Conditions	Isolated, spontaneously beating guinea pig right atrium; arpromidine-class phenyl(pyridylalkyl)guanidines

Why This Matters

The defined (R)-chirality and 3,4-dichloro substitution pattern are non-negotiable for achieving the potency gains documented in the arpromidine SAR literature.

• [1] Buschauer A. Synthesis and in vitro pharmacology of arpromidine and related phenyl(pyridylalkyl)guanidines. J Med Chem. 1989;32(8):1963-1970. View Source
• [2] Kuujia. Cas no 1252761-56-0 ((R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one). View Source

Regioisomeric Substitution and Membrane Permeability

The topological polar surface area (TPSA) of 4-(3,4-dichlorophenyl)pyrrolidin-2-one is 29.1 Ų, a value directly comparable to its 2,6-dichloro regioisomer (29.1 Ų) but substantially larger than the 1-(2,5-dichlorophenyl)pyrrolidin-2-one analog (20.3 Ų) [1][2]. This difference arises from the distinct substitution pattern on the phenyl ring, which influences hydrogen-bonding capacity and molecular conformation. A higher TPSA correlates with reduced passive membrane permeability; thus, the 3,4-arrangement provides a unique balance of lipophilicity (XLogP3 = 2.3) and polarity that is distinct from alternative regioisomers . Substituting a different regioisomer would unpredictably alter the compound's absorption, distribution, and overall pharmacokinetic behavior in downstream applications.

TPSA Comparison

Context-dependent

3,4‑isomer TPSA 29.1 Ų

2,5‑isomer TPSA 20.3 Ų (+8.8 Ų difference)

Regioisomeric TPSA shift may alter passive membrane permeability

Calculated descriptors; experimental validation advised

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	29.1 Ų
Comparator Or Baseline	1-(2,5-Dichlorophenyl)pyrrolidin-2-one: 20.3 Ų; 4-(2,6-Dichlorophenyl)pyrrolidin-2-one: 29.1 Ų
Quantified Difference	+8.8 Ų vs. 2,5-isomer; 0 Ų vs. 2,6-isomer
Conditions	Calculated using standard molecular descriptors (XLogP3, TPSA)

Why This Matters

TPSA directly impacts passive membrane permeability; substituting the 3,4-dichloro isomer with a 2,5-analog would significantly alter physicochemical properties, confounding SAR and pharmacokinetic studies.

• [1] PubChem. 1-(2,5-Dichlorophenyl)pyrrolidin-2-one. CID 785578. View Source
• [2] Kuujia. Cas no 1252761-56-0 ((R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one). View Source

Chiral Purity in Asymmetric Synthesis

Commercially available (R)-4-(3,4-dichlorophenyl)pyrrolidin-2-one is supplied with a purity specification of ≥97% enantiomeric excess (ee) . In contrast, racemic 4-(3,4-dichlorophenyl)pyrrolidin-2-one (CAS 1313911-69-1) is typically offered at 95% chemical purity without any stereochemical guarantee . The use of high-ee starting material ensures that downstream chiral products maintain the desired stereochemical integrity, a critical factor for achieving reproducible biological activity and meeting regulatory expectations in pharmaceutical development.

Enantiomeric Excess

Specification review

≥97% ee

Enantiomeric purity supports reproducible SAR and chiral method development

Vendor specification; independent verification recommended

Evidence Dimension	Enantiomeric Excess (ee)
Target Compound Data	≥97% ee
Comparator Or Baseline	Racemic mixture: 0% ee (achiral purity only)
Quantified Difference	97% absolute difference in stereochemical purity
Conditions	Commercial vendor specifications; analytical chiral HPLC

Why This Matters

The defined chirality eliminates batch-to-batch variability in stereochemical outcome, ensuring reproducible SAR and reducing the need for costly chiral separation steps.

Applications of 4-(3,4-Dichlorophenyl)pyrrolidin-2-one

Arpromidine-Class H2 Agonist Synthesis

The (R)-enantiomer is specifically validated as a chiral building block for arpromidine-type guanidines, where the 3,4-dichloro substitution pattern enhances H2-agonistic potency by 2-4x in isolated guinea pig atrium assays . This application leverages both the defined stereochemistry and the regiospecific halogen arrangement, making it a non-substitutable intermediate for cardiovascular and gastroprotective research programs targeting H2 receptors [1].

SAR Studies of Triple Reuptake Inhibitors

As part of the 3,4-diarylpyrrolidin-2-one chemotype, this compound provides a defined scaffold for exploring dopamine, norepinephrine, and serotonin transporter inhibition [2]. Its specific 3,4-dichloro substitution and chirality enable precise SAR mapping, as demonstrated by related analogs that exhibit DAT inhibition with IC50 values in the low nanomolar range (e.g., 2i: 14 nM vs. GBR-12909) [3].

Chiral Resolution & Asymmetric Method Development

With a commercial enantiomeric excess specification of ≥97%, the (R)-enantiomer serves as an ideal standard for developing and validating chiral HPLC methods, asymmetric catalytic transformations, and stereoselective synthesis protocols . Its well-defined chromatographic behavior and structural rigidity make it a reliable benchmark for optimizing separation conditions.

Application

Selection Property

Validation Focus

Arpromidine-type H2 agonist research

R-enantiomer, 3,4-dichloro regiospecific motif

H2 agonism assay interpretation and stereochemical SAR reproducibility

Triple reuptake inhibitor SAR studies

Chiral 3,4-diarylpyrrolidinone scaffold

DAT/NET/SERT inhibition assay and regioisomeric SAR mapping

Asymmetric synthesis and chiral HPLC development

Enantiomerically enriched building block

Chiral separation method validation and stereochemical control

• [1] Buschauer A. Synthesis and in vitro pharmacology of arpromidine and related phenyl(pyridylalkyl)guanidines. J Med Chem. 1989;32(8):1963-1970. View Source
• [2] Lee KH, et al. Synthesis and biological evaluation of novel 3,4-diaryl lactam derivatives as triple reuptake inhibitors. Bioorg Med Chem Lett. 2013;23(20):5515-5518. View Source
• [3] Lee KH, et al. Synthesis and biological evaluation of novel 3,4-diaryl lactam derivatives as triple reuptake inhibitors. Bioorg Med Chem Lett. 2013;23(20):5515-5518. View Source